2-Carboxycinnamic Acid: A Technical Guide for Researchers and Drug Development Professionals
2-Carboxycinnamic Acid: A Technical Guide for Researchers and Drug Development Professionals
Introduction
2-Carboxycinnamic acid, a dicarboxylic acid derivative of cinnamic acid, is a molecule of growing interest in the fields of medicinal chemistry, materials science, and biocatalysis. Its unique structural features, including two carboxylic acid groups with different reactivities and a flexible backbone, distinguish it from other aromatic carboxylic acids. This guide provides an in-depth overview of the chemical properties, synthesis, and potential biological applications of 2-Carboxycinnamic acid, with a focus on data relevant to researchers, scientists, and drug development professionals.
Chemical and Physical Properties
2-Carboxycinnamic acid is a white to cream-colored solid. The predominantly trans isomer is the most common form. While two CAS numbers are associated with this compound, 612-40-8 is the most frequently cited for the trans isomer.
Table 1: Physicochemical Properties of 2-Carboxycinnamic Acid
| Property | Value | Reference(s) |
| CAS Number | 612-40-8 (predominantly trans) | [1] |
| 18454-53-0 | [2] | |
| Molecular Formula | C₁₀H₈O₄ | [1] |
| Molecular Weight | 192.17 g/mol | [1] |
| Melting Point | 197-202 °C | [3] |
| Boiling Point | 248.14 °C (rough estimate) | [3] |
| Density | 1.396 ± 0.06 g/cm³ (20 °C, 760 Torr) | [3] |
| pKa | 3.49 ± 0.36 (Predicted) | [3] |
| Appearance | White to cream solid/powder | [4] |
Synthesis of 2-Carboxycinnamic Acid
Several synthetic routes to 2-Carboxycinnamic acid have been reported, with the Perkin reaction and catalytic oxidation being the most common.
Experimental Protocol: Synthesis via Perkin Reaction
The Perkin reaction provides a general method for the synthesis of α,β-unsaturated aromatic acids. For 2-Carboxycinnamic acid, this would involve the condensation of 2-formylbenzoic acid with acetic anhydride in the presence of a weak base like sodium acetate.
Materials:
-
2-Formylbenzoic acid
-
Acetic anhydride
-
Anhydrous sodium acetate
-
10% Sodium carbonate solution
-
Concentrated hydrochloric acid
-
Ethanol
-
Water
-
Round-bottom flask
-
Reflux condenser
-
Heating mantle
-
Beaker
-
Buchner funnel and flask
-
Filter paper
-
pH paper
Procedure:
-
Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 2-formylbenzoic acid (1 equivalent), acetic anhydride (2-3 equivalents), and freshly fused, finely powdered anhydrous sodium acetate (1.5 equivalents).
-
Heating: Heat the mixture in a heating mantle to 180°C for 5-8 hours.
-
Work-up:
-
Allow the reaction mixture to cool slightly and then pour it into a beaker containing water.
-
Carefully add a 10% sodium carbonate solution with stirring until the solution is alkaline (check with pH paper). This converts the 2-Carboxycinnamic acid into its water-soluble sodium salt.
-
If unreacted aldehyde is present, it can be removed by steam distillation at this stage.
-
If the solution is colored, a small amount of activated charcoal can be added, and the solution heated to boiling for a few minutes, followed by hot filtration.
-
-
Precipitation: Cool the filtrate and then acidify it by the dropwise addition of concentrated hydrochloric acid with vigorous stirring until the precipitation of 2-Carboxycinnamic acid is complete (the pH should be acidic).
-
Isolation and Purification:
-
Collect the crude product by vacuum filtration using a Buchner funnel and wash it with cold water.
-
Purify the crude 2-Carboxycinnamic acid by recrystallization from an ethanol/water mixture.
-
Dry the purified crystals in a desiccator or a vacuum oven.
-
Caption: Workflow for the synthesis of 2-Carboxycinnamic acid via the Perkin reaction.
Biological Activities and Potential Applications
While specific biological studies on 2-Carboxycinnamic acid are limited, the broader class of cinnamic acid derivatives has been extensively investigated for a range of pharmacological activities. This suggests potential avenues for the application of 2-Carboxycinnamic acid in drug development.
Anticancer Activity
Numerous studies have demonstrated the anticancer potential of cinnamic acid and its derivatives against various cancer cell lines. The proposed mechanisms of action are diverse and include the induction of apoptosis, cell cycle arrest, and inhibition of metastasis.
Table 2: In Vitro Anticancer Activity of Selected Cinnamic Acid Derivatives (IC₅₀ values)
| Compound | Cell Line | IC₅₀ (µM) | Reference(s) |
| Cinnamic acid | Glioblastoma, Melanoma, Prostate, Lung Carcinoma | 1000 - 4500 | [5] |
| Caffeic acid phenethyl ester (CAPE) | Breast (MCF-7) | ~3.2 | [6] |
| Ferulic acid | Not specified | Weak activity | [7] |
| p-Coumaric acid | Not specified | Weak activity | [7] |
| Novel Cinnamic Acid Derivatives | Lung (A-549) | 10 - 18 | [4] |
| Hybrid Cinnamic Acid Derivatives | Breast (MCF-7) | 15.28 - 28.29 (µg/mL) | [2] |
Anti-inflammatory Activity
Cinnamic acid derivatives have been shown to possess anti-inflammatory properties, primarily through the inhibition of key inflammatory mediators and signaling pathways.
Table 3: In Vitro Anti-inflammatory Activity of Selected Cinnamic Acid Derivatives
| Compound/Assay | Target/Model | Activity/IC₅₀ | Reference(s) |
| Cinnamic acid | TNF-α mRNA in EWAT | Significant reduction | [8] |
| Caffeic acid phenethyl ester (CAPE) | NF-κB activation | Potent inhibitor | [9] |
| Ferulic acid | LPS-stimulated macrophages | Inhibition of NO production | [10] |
| p-Coumaric acid | LPS-stimulated macrophages | Inhibition of NO production | [10] |
| Cinnamic Acid Hybrids | COX-2 Inhibition | IC₅₀ = 7.4 - 100 µM | [11] |
Antioxidant Activity
The antioxidant properties of cinnamic acid derivatives are well-documented and are attributed to their ability to scavenge free radicals and modulate cellular antioxidant defense systems.
Table 4: In Vitro Antioxidant Activity of Selected Cinnamic Acid Derivatives (IC₅₀ values)
| Compound | Assay | IC₅₀ | Reference(s) |
| Cinnamic acid | DPPH | 0.18 µg/mL | [12] |
| Caffeic acid | DPPH | Potent scavenger | [13] |
| Ferulic acid | DPPH | Potent scavenger | [13] |
| Acetylated Cinnamic Acid | DPPH | 0.16 µg/mL | [12] |
Enzyme Inhibition
Cinnamic acid and its derivatives have been found to inhibit various enzymes, suggesting their potential as therapeutic agents for different diseases.
Table 5: Enzyme Inhibitory Activity of Selected Cinnamic Acid Derivatives
| Compound | Enzyme | Inhibition Type | IC₅₀/Kᵢ | Reference(s) |
| 4-Carboxycinnamic acid | Polyphenol Oxidase | Mixed-type | Strongest inhibitor among tested | [4] |
| Caffeic acid | Intestinal Maltase | Mixed-inhibition | 0.74 mM | [7] |
| Ferulic acid | Intestinal Maltase | Mixed-inhibition | 0.79 mM | [7] |
| Ferulic acid | Intestinal Sucrase | Mixed-type | 0.45 mM | [7] |
| α-Hydroxycinnamic acid derivatives | Pyruvate Carboxylase | Competitive/Mixed-type | Kᵢ = 0.74 µM (for compound 8v) | [1] |
Modulation of Signaling Pathways
The biological effects of cinnamic acid derivatives are often mediated through their interaction with key cellular signaling pathways. While direct evidence for 2-Carboxycinnamic acid is scarce, the modulation of pathways like NF-κB, MAPK, and PKC-θ by related compounds provides a framework for future research.
Caption: Potential modulation of key signaling pathways by cinnamic acid derivatives.
Applications in Drug Development and Materials Science
The versatile chemical nature of 2-Carboxycinnamic acid makes it a valuable scaffold for the synthesis of novel bioactive compounds. Its derivatives are being investigated for anti-inflammatory, antimicrobial, and anticancer properties.[2] Furthermore, its ability to act as a flexible ligand has led to its use in the synthesis of metal-organic frameworks (MOFs). These materials have potential applications in drug delivery, bio-sensing, and bio-imaging.
Conclusion
2-Carboxycinnamic acid is a promising molecule with a unique chemical structure that lends itself to a variety of applications. While research directly focused on its biological activities is still emerging, the extensive data on related cinnamic acid derivatives suggest a high potential for this compound in the development of new therapeutic agents. Further investigation into its specific interactions with biological targets and its efficacy in preclinical models is warranted to fully elucidate its therapeutic potential. This guide provides a foundational resource for researchers to explore the multifaceted nature of 2-Carboxycinnamic acid.
References
- 1. researchgate.net [researchgate.net]
- 2. In vitro anti-breast cancer study of hybrid cinnamic acid derivatives bearing 2-thiohydantoin moiety - PMC [pmc.ncbi.nlm.nih.gov]
- 3. 2-Carboxycinnamic acid | 18454-53-0 | Benchchem [benchchem.com]
- 4. biointerfaceresearch.com [biointerfaceresearch.com]
- 5. benchchem.com [benchchem.com]
- 6. Pharmacological Potential of Cinnamic Acid and Derivatives: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
- 7. A series of cinnamic acid derivatives and their inhibitory activity on intestinal alpha-glucosidase - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
- 9. Caffeic Acid Inhibits NFkappaB Activation of Osteoclastogenesis Signaling Pathway | Sandra | The Indonesian Biomedical Journal [inabj.org]
- 10. Cinnamic Acid Derivatives and Their Biological Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
- 11. mdpi.com [mdpi.com]
- 12. biomedres.us [biomedres.us]
- 13. Antioxidant and Hypolipidemic Activities of Cinnamic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
